Cas no 2228299-38-3 (3-{bicyclo2.2.1hept-5-en-2-yl}-2-methoxypropanoic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methoxypropanoic acid
• CAS No: 2228299-38-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6062860
• PubChem ID: 160029611
• Update Time: 2025-05-20

3-{bicyclo2.2.1hept-5-en-2-yl}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methoxypropanoic acid
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methoxypropanoic acid
• 2228299-38-3
• EN300-1825460

• Inchi： 1S/C11H16O3/c1-14-10(11(12)13)6-9-5-7-2-3-8(9)4-7/h2-3,7-10H,4-6H2,1H3,(H,12,13)
• InChI Key： HNVRAGQQGRLORD-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methoxypropanoic acid

Comprehensive Overview of 3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-Methoxypropanoic Acid (CAS No. 2228299-38-3)

3-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-methoxypropanoic acid (CAS No. 2228299-38-3) is a specialized organic compound with a unique bicyclic structure and a methoxypropanoic acid functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and polymer chemistry. The bicyclo[2.2.1]heptene core provides rigidity and stereochemical complexity, making it a valuable scaffold for designing bioactive molecules. Researchers are particularly interested in its role as an intermediate in synthesizing novel therapeutic agents, including anti-inflammatory and antimicrobial compounds.

In recent years, the demand for high-purity bicyclic compounds like 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methoxypropanoic acid has surged, driven by advancements in green chemistry and sustainable synthesis methods. The compound's methoxypropanoic acid moiety enhances its solubility and reactivity, making it suitable for coupling reactions in aqueous media. This aligns with the growing trend of minimizing organic solvent use in industrial processes. Additionally, its potential as a chiral building block for asymmetric synthesis has been explored, addressing the need for enantioselective catalysts in pharmaceutical manufacturing.

The structural features of CAS No. 2228299-38-3 also make it a candidate for biodegradable polymer research. With increasing global focus on reducing plastic waste, scientists are investigating its incorporation into renewable materials with tailored mechanical properties. Its norbornene-derived framework offers thermal stability, a critical factor for high-performance applications. Furthermore, the compound's compatibility with click chemistry protocols has opened avenues for modular material design, a hot topic in nanotechnology and biomedical engineering.

From an analytical perspective, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methoxypropanoic acid presents interesting challenges and opportunities in chromatographic separation and spectroscopic characterization. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity and stereochemistry, especially given the rising regulatory emphasis on impurity profiling in active pharmaceutical ingredients (APIs). The compound's UV absorption characteristics also make it relevant for photocatalysis studies, another rapidly evolving field in renewable energy research.

Market trends indicate growing interest in custom synthesis of CAS 2228299-38-3 for niche applications. Contract research organizations (CROs) frequently encounter queries about its scale-up feasibility and derivatization potential, reflecting industry needs for scalable and versatile intermediates. Its safety profile and non-toxic degradation products further enhance its appeal for eco-friendly formulations, a key priority for cosmetic and agrochemical sectors adapting to stricter environmental regulations.

In conclusion, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methoxypropanoic acid represents a multifaceted compound bridging pharmaceutical innovation and sustainable material science. Its structural uniqueness and reactivity patterns continue to inspire cross-disciplinary research, positioning it as a compound of enduring scientific and industrial relevance. Ongoing studies exploring its biological activity and material properties will likely uncover additional applications in emerging technological domains.